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Compound of Interest

Compound Name: Benzoyl isothiocyanate

Cat. No.: B118865 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of benzoyl isothiocyanate, a

versatile reagent with significant applications in pharmaceutical research and drug

development. This document is intended for researchers, scientists, and professionals in the

field, offering detailed information on its commercial availability, synthesis, purification, and key

biological signaling pathways.

Commercial Availability
Benzoyl isothiocyanate is readily available from several major chemical suppliers. The

compound is typically offered in liquid form with purities ranging from 98% to over 99%.

Researchers can procure this chemical in various quantities to suit laboratory-scale synthesis

or larger developmental projects.

Table 1: Commercial Suppliers and Product Specifications for Benzoyl Isothiocyanate
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Supplier
Product
Number
(Example)

Purity Form
Available
Quantities

Sigma-Aldrich 261653 98% Liquid 5 g, 25 g

Thermo Scientific

Chemicals
314630050 98% Liquid 5 g, 50 g

Tokyo Chemical

Industry (TCI)
I0501 >97.0% (GC)

Light yellow to

Brown clear

liquid

5 g, 25 g

Moltus Research

Laboratories
N/A 99.80% Liquid Bulk quantities

Otto Chemie Pvt.

Ltd.
B 4713 98% Liquid Not specified

Simson Pharma

Limited
N/A High quality Not specified

Custom

synthesis

available

Physicochemical Properties
A thorough understanding of the physicochemical properties of benzoyl isothiocyanate is

crucial for its effective use in experimental settings.

Table 2: Physicochemical Data of Benzoyl Isothiocyanate
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Property Value Reference

CAS Number 532-55-8

Molecular Formula C₈H₅NOS

Molecular Weight 163.20 g/mol

Appearance Liquid [1]

Boiling Point 128-131 °C at 15 mmHg

Density 1.214 g/mL at 25 °C

Refractive Index n20/D 1.6354

Storage Temperature 2-8°C

Synthesis and Purification: Experimental Protocols
The following protocols provide detailed methodologies for the synthesis and subsequent

purification of benzoyl isothiocyanate.

Synthesis of Benzoyl Isothiocyanate from Benzoyl
Chloride and Sodium Thiocyanate
This procedure outlines a common method for the laboratory-scale synthesis of benzoyl
isothiocyanate.

Materials:

Benzoyl chloride

Sodium thiocyanate (or potassium thiocyanate)

Acetone (anhydrous)

Round-bottom flask

Magnetic stirrer and stir bar
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Reflux condenser

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

sodium thiocyanate in anhydrous acetone.

With continuous stirring, slowly add an equimolar amount of benzoyl chloride to the solution.

After the addition is complete, gently heat the mixture to reflux and maintain for 2-3 hours.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature. A precipitate of

sodium chloride will form.

Remove the precipitate by filtration.

The filtrate, which contains the crude benzoyl isothiocyanate, can be concentrated under

reduced pressure to remove the acetone. The resulting crude product can then be purified.

Purification of Benzoyl Isothiocyanate
Purification of the crude product is essential to achieve the high purity required for most

research applications.

Apparatus:

Short path distillation apparatus

Vacuum pump

Heating mantle with stirrer

Thermometer
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Cold trap (recommended)

Procedure:

Assemble the short path distillation apparatus, ensuring all joints are properly sealed with

vacuum grease.

Transfer the crude benzoyl isothiocyanate to the distilling flask containing a magnetic stir

bar.

Begin stirring and gradually apply vacuum. Be cautious of initial bumping, which may occur if

residual solvent is present.

Once a stable vacuum is achieved (e.g., <1 mmHg), slowly heat the distilling flask using a

heating mantle.

Collect the fraction that distills at the appropriate temperature and pressure (refer to the

boiling point in Table 2). The receiving flask should be cooled to ensure efficient

condensation.

After the distillation is complete, cool the apparatus to room temperature before releasing the

vacuum.

Materials:

Silica gel (for column chromatography)

Eluent: A non-polar solvent system such as a mixture of hexane and ethyl acetate. The

optimal ratio should be determined by TLC analysis of the crude product.

Chromatography column

Collection tubes

Procedure:

Prepare a slurry of silica gel in the chosen eluent and pack the chromatography column.
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Dissolve the crude benzoyl isothiocyanate in a minimal amount of the eluent.

Carefully load the sample onto the top of the silica gel bed.

Begin eluting the column with the solvent system, collecting fractions in separate tubes.

Monitor the fractions by TLC to identify those containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to yield purified

benzoyl isothiocyanate.

Biological Signaling Pathways
Isothiocyanates, including benzoyl isothiocyanate, are known to modulate several key

signaling pathways involved in cellular stress response and inflammation. The following

diagrams illustrate the interaction of isothiocyanates with the MAPK/NF-κB and Nrf2/HO-1

pathways.
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Caption: MAPK/NF-κB signaling pathway modulation by benzoyl isothiocyanate.
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Caption: Nrf2/HO-1 signaling pathway activation by benzoyl isothiocyanate.
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Conclusion
Benzoyl isothiocyanate is a commercially accessible and highly reactive compound with

significant potential in drug discovery and development. Its ability to modulate key cellular

signaling pathways, such as the MAPK/NF-κB and Nrf2/HO-1 pathways, makes it an attractive

candidate for further investigation. The experimental protocols and data presented in this guide

are intended to facilitate the work of researchers in this exciting field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzoyl isothiocyanate, 98% 532-55-8 India [ottokemi.com]

To cite this document: BenchChem. [Commercial Availability and Technical Profile of Benzoyl
Isothiocyanate: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118865#commercial-availability-of-benzoyl-
isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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